![molecular formula C7H4BrN3O B1527668 2-Bromo-5H-pyrrolo[2,3-B]pyrazine-7-carbaldehyde CAS No. 1185428-32-3](/img/structure/B1527668.png)
2-Bromo-5H-pyrrolo[2,3-B]pyrazine-7-carbaldehyde
Overview
Description
2-Bromo-5H-pyrrolo[2,3-B]pyrazine-7-carbaldehyde is a nitrogen-containing heterocyclic compound . It has a molecular weight of 226.03 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H4BrN3O/c8-5-2-10-7-6 (11-5)4 (3-12)1-9-7/h1-3H, (H,9,10) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a solid compound . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Optical and Thermal Properties
2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde is instrumental in synthesizing dipyrrolopyrazine (DPP) derivatives. These derivatives demonstrate significant potential in organic optoelectronic materials due to their unique optical and thermal properties. Regio-selective amination of dihalo-pyrrolopyrazines, including 2-bromo-5H-pyrrolo[2,3-b]pyrazines, leads to the creation of compounds with promising applications in optoelectronics (Meti, Lee, Yang, & Gong, 2017).
Synthesis of Diverse Structures
The compound plays a critical role in the synthesis of various chemical structures. It has been used to create 2-bromo-6-aryl[5H]pyrrolo[2,3-b]pyrazines through a cleaner, copper-free Sonogashira coupling and improved base-mediated cyclisation. This process allows for the expansion of structural diversity, contributing to fields that require novel chemical scaffolds (Simpson, St-Gallay, Stokes, Whittaker, & Wiewiora, 2015).
Formation of Hybrid Structures
A study on the formation of benzo[d]imidazole-pyrrolo[1,2-a]pyrazine hybrid structures utilized a similar compound. These structures exhibit unique optical properties, particularly deep blue emission in both aggregated and solid states. Such properties suggest potential applications in bioimaging, highlighting the versatility of this compound derivatives in creating functional materials for scientific research (Bae, Kim, Lee, Dagar, Lee, Lee, & Kim, 2020).
Role in Anti-inflammatory Activities
One significant application of derivatives of this compound is in synthesizing compounds with potential anti-inflammatory activities. Research in this area focuses on creating novel compounds that show promise as anti-inflammatory agents, expanding the therapeutic possibilities in medical research (Zhou, Wei, Yang, Li, Liu, & Huang, 2013).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed . The precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Future Directions
Given the wide range of biological activities related to the pyrrolopyrazine scaffold, it is an attractive scaffold for drug discovery research . The synthetic methods and biological activities of pyrrolopyrazine derivatives will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases .
Properties
IUPAC Name |
2-bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrN3O/c8-5-2-10-7-6(11-5)4(3-12)1-9-7/h1-3H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTQCGYNMGWTOHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NC(=CN=C2N1)Br)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90726984 | |
Record name | 2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90726984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1185428-32-3 | |
Record name | 2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90726984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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